Cas no 1557339-02-2 (1-Cyclopropylazepan-4-one)

• Product Name: 1-Cyclopropylazepan-4-one
• CAS No: 1557339-02-2
• MF: C₉H₁₅NO
• MW: 153.221502542496
• MDL: MFCD28620133
• CID: 4609703
• Update Time: 2025-08-02

1-Cyclopropylazepan-4-one Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropylazepan-4-one

• MDL： MFCD28620133
• Inchi： 1S/C9H15NO/c11-9-2-1-6-10(7-5-9)8-3-4-8/h8H,1-7H2
• InChI Key： RPEZRXVEUNIHAW-UHFFFAOYSA-N
• SMILES： N1(C2CC2)CCCC(=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 1-Cyclopropylazepan-4-one

Comprehensive Analysis of 1-Cyclopropylazepan-4-one (CAS No. 1557339-02-2): Properties, Applications, and Industry Trends

1-Cyclopropylazepan-4-one (CAS No. 1557339-02-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This bicyclic molecule combines a cyclopropyl ring with an azepan-4-one backbone, offering versatile reactivity for synthetic modifications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in central nervous system (CNS) therapeutics and antimicrobial agents.

The molecular structure of 1-Cyclopropylazepan-4-one features a seven-membered azepane ring with a ketone functionality at the 4-position, which serves as a crucial handle for further chemical transformations. The strained cyclopropyl moiety contributes to interesting stereoelectronic properties that influence both the compound's reactivity and potential biological activity. Recent studies suggest this structural combination may enhance membrane permeability in bioactive molecules—a key consideration in modern drug design addressing challenges like blood-brain barrier penetration.

In synthetic chemistry applications, 1557339-02-2 has emerged as a valuable intermediate for constructing complex nitrogen-containing heterocycles. Its reactivity profile allows for selective functionalization at multiple sites, making it particularly useful for parallel synthesis approaches in medicinal chemistry. The compound's stability under various reaction conditions has been documented in several recent publications, with particular interest in its behavior under palladium-catalyzed cross-coupling conditions.

From an industry perspective, the demand for novel azepanone derivatives continues to grow, driven by their prevalence in approved drugs and clinical candidates. Market analysis shows increasing patent activity around cyclopropyl-containing pharmacophores, with 1-Cyclopropylazepan-4-one appearing in several recent applications. Pharmaceutical companies are particularly interested in its potential for creating kinase inhibitors and GPCR modulators—two of the most targeted protein classes in current drug development.

Environmental and regulatory considerations for 1-Cyclopropylazepan-4-one production have become increasingly important. Modern synthetic routes emphasize atom economy and green chemistry principles, with several recent publications describing catalytic methods for its preparation that minimize waste generation. The compound's biodegradation profile and ecotoxicological data are currently under investigation as part of broader industry efforts toward sustainable chemical production.

Analytical characterization of 1557339-02-2 typically involves advanced techniques such as LC-MS, NMR spectroscopy (particularly ¹³C and DEPT-135 for confirming the azepanone skeleton), and X-ray crystallography for definitive structure confirmation. Recent advancements in computational chemistry have enabled more accurate prediction of its physicochemical properties, including logP, pKa, and conformational preferences—data increasingly valuable for virtual screening and molecular modeling applications.

The future outlook for 1-Cyclopropylazepan-4-one appears promising, with several research groups investigating its incorporation into novel materials beyond pharmaceutical applications. Its potential use in liquid crystals, catalysts, and specialty polymers is being explored, leveraging the unique steric and electronic properties imparted by the cyclopropyl-azepanone combination. As synthetic methodologies continue to advance, this compound will likely play an expanding role in multiple sectors of chemical innovation.

Quality control standards for 1557339-02-2 have become more stringent in recent years, with major suppliers now offering analytical certificates that include chiral purity assessment and heavy metal content analysis. This reflects the growing importance of the compound in asymmetric synthesis applications, where even minor impurities can significantly impact reaction outcomes. Storage recommendations typically suggest inert atmosphere protection and low temperatures to maintain optimal stability.

Academic and industrial collaborations have accelerated research into 1-Cyclopropylazepan-4-one derivatives, with particular focus on structure-activity relationship studies. Recent conferences in medicinal chemistry have featured multiple presentations on modifying the azepanone core to optimize pharmacokinetic properties, demonstrating the compound's versatility as a scaffold. These developments align with current trends in fragment-based drug discovery and molecular hybridization strategies.

From a commercial availability standpoint, 1557339-02-2 is now offered by multiple specialty chemical suppliers in various quantities, from milligram-scale for research use to kilogram quantities for process development. Pricing trends indicate moderate stability, though fluctuations may occur as new applications emerge. Current Good Manufacturing Practice (cGMP) production capabilities are being developed by leading suppliers to meet anticipated demand from pharmaceutical partners.

The intellectual property landscape surrounding 1-Cyclopropylazepan-4-one continues to evolve, with recent patents focusing on novel synthetic routes and specific derivative claims. Freedom-to-operate analyses are recommended before developing commercial applications, particularly in therapeutic areas where patent density is high. Several patent applications published in 2023-2024 specifically claim compositions containing this core structure for various indications.

Safety data for 1-Cyclopropylazepan-4-one indicates standard handling precautions typical for organic compounds of its class. Material Safety Data Sheets recommend proper ventilation, personal protective equipment including gloves and eye protection, and avoidance of dust formation. While comprehensive toxicological studies are ongoing, preliminary data suggest moderate acute toxicity via oral and dermal routes, warranting prudent laboratory practices during handling and synthesis.